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Sep

18

A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks

protease-beta-secretase, cyclin-dependent-kinases

A Multimodal Protein Representation Framework for Quantifying Downstream Biochemical Tasks

Proteins are the fundamental building blocks of life and play essential functional roles in biology.

Jan

10

Small Molecule Compounds Targeting Cyclin-Dependent Kinases

cyclin-dependent-kinases

Small Molecule Compounds Targeting Cyclin-Dependent Kinases

Cyclin-dependent kinases (CDKs) are serine/threonine kinases whose activity depends on a regulatory subunit - a cyclin. Based on the sequence of the kinase domain, CDKs belong to the CMGC group of kinases (named for the initials of some members), along with mitogen-activated protein kinases (MAPKs), glycogen synthase kinase-3 beta (Gsk3β), members of the dual-specificity tyrosine-regulated kinase (DYRK) family and CDK-like kinases. CDKs are relatively small proteins, with molecular weights ranging from 34 to 40 kDa, and contain little more than the kinase domain.

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